4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-1-[(4-methoxyphenyl)methyl]-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C23H29FN2O2/c1-17(2)22-16-25(14-18-6-10-21(28-3)11-7-18)13-12-23(27)26(22)15-19-4-8-20(24)9-5-19/h4-11,17,22H,12-16H2,1-3H3
• InChI Key: JZCQEEHQIVWVLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)CC3=CC=C(C=C3)OC
• Molecular Formula: C23H29FN2O2
• Molecular Weight: 384.5 g/mol

Description

4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one is a chemical compound that belongs to the class of benzodiazepines. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) neurotransmitter system in the brain. GABA is an inhibitory neurotransmitter that reduces the activity of neurons in the brain, leading to a calming effect. This compound enhances the effects of GABA, leading to its anxiolytic, sedative, and muscle relaxant properties.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It binds to the benzodiazepine site on the GABA-A receptor, leading to an increase in the opening of chloride ion channels and hyperpolarization of the neuron. This results in a reduction in neuronal activity, leading to its anxiolytic, sedative, and muscle relaxant properties. Additionally, it has been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, it has some limitations as well. It is highly lipophilic, which makes it difficult to dissolve in aqueous solutions. Additionally, it has a short half-life in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one. One potential direction is to investigate its potential use as a pre-anesthetic medication. Another direction is to explore its potential use in the treatment of anxiety and sleep disorders. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity. Finally, there is a need to develop more stable and water-soluble analogs of this compound for potential therapeutic applications.

Synthesis Methods

The synthesis of 4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one involves the reaction of 4-fluorobenzyl chloride with 3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepin-5-one in the presence of a base such as sodium hydride. The reaction takes place in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a temperature of around 80-100 °C.

Scientific Research Applications

4-(4-fluorobenzyl)-3-isopropyl-1-(4-methoxybenzyl)-1,4-diazepan-5-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anxiolytic, sedative, and muscle relaxant properties, which make it a promising candidate for the treatment of anxiety and sleep disorders. Additionally, it has been investigated for its potential use as a pre-anesthetic medication due to its ability to reduce anxiety and induce sedation.